Cas no 1565077-16-8 (3-(piperidin-1-yl)propane-1-sulfonamide)

3-(Piperidin-1-yl)propane-1-sulfonamide is a sulfonamide derivative featuring a piperidine moiety, offering versatile utility in medicinal chemistry and drug discovery. Its structural framework combines a sulfonamide group with a piperidine ring, making it a valuable intermediate for the synthesis of bioactive compounds. The sulfonamide functionality enhances binding affinity to target proteins, while the piperidine group contributes to improved pharmacokinetic properties. This compound is particularly useful in the development of enzyme inhibitors and receptor modulators due to its balanced lipophilicity and hydrogen-bonding capacity. Its synthetic flexibility allows for further functionalization, enabling tailored modifications for specific research or pharmaceutical applications.
3-(piperidin-1-yl)propane-1-sulfonamide structure
1565077-16-8 structure
Product Name:3-(piperidin-1-yl)propane-1-sulfonamide
CAS No:1565077-16-8
MF:C8H18N2O2S
MW:206.305720806122
CID:6446304
PubChem ID:68835472
Update Time:2025-05-27

3-(piperidin-1-yl)propane-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

    • 3-(piperidin-1-yl)propane-1-sulfonamide
    • SCHEMBL3910278
    • EN300-1120841
    • 1565077-16-8
    • Inchi: 1S/C8H18N2O2S/c9-13(11,12)8-4-7-10-5-2-1-3-6-10/h1-8H2,(H2,9,11,12)
    • InChI Key: SMROHZNCGFEXCW-UHFFFAOYSA-N
    • SMILES: S(CCCN1CCCCC1)(N)(=O)=O

Computed Properties

  • Exact Mass: 206.10889899g/mol
  • Monoisotopic Mass: 206.10889899g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 227
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 71.8Ų

3-(piperidin-1-yl)propane-1-sulfonamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1120841-0.05g
3-(piperidin-1-yl)propane-1-sulfonamide
1565077-16-8 95%
0.05g
$587.0 2023-10-27
Enamine
EN300-1120841-0.1g
3-(piperidin-1-yl)propane-1-sulfonamide
1565077-16-8 95%
0.1g
$615.0 2023-10-27
Enamine
EN300-1120841-0.25g
3-(piperidin-1-yl)propane-1-sulfonamide
1565077-16-8 95%
0.25g
$642.0 2023-10-27
Enamine
EN300-1120841-0.5g
3-(piperidin-1-yl)propane-1-sulfonamide
1565077-16-8 95%
0.5g
$671.0 2023-10-27
Enamine
EN300-1120841-1.0g
3-(piperidin-1-yl)propane-1-sulfonamide
1565077-16-8
1g
$884.0 2023-05-26
Enamine
EN300-1120841-2.5g
3-(piperidin-1-yl)propane-1-sulfonamide
1565077-16-8 95%
2.5g
$1370.0 2023-10-27
Enamine
EN300-1120841-5.0g
3-(piperidin-1-yl)propane-1-sulfonamide
1565077-16-8
5g
$2566.0 2023-05-26
Enamine
EN300-1120841-10.0g
3-(piperidin-1-yl)propane-1-sulfonamide
1565077-16-8
10g
$3807.0 2023-05-26
Enamine
EN300-1120841-1g
3-(piperidin-1-yl)propane-1-sulfonamide
1565077-16-8 95%
1g
$699.0 2023-10-27
Enamine
EN300-1120841-5g
3-(piperidin-1-yl)propane-1-sulfonamide
1565077-16-8 95%
5g
$2028.0 2023-10-27

Additional information on 3-(piperidin-1-yl)propane-1-sulfonamide

Recent Advances in the Study of 3-(Piperidin-1-yl)propane-1-sulfonamide (CAS: 1565077-16-8) in Chemical Biology and Pharmaceutical Research

3-(Piperidin-1-yl)propane-1-sulfonamide (CAS: 1565077-16-8) is a sulfonamide derivative that has recently gained attention in chemical biology and pharmaceutical research due to its potential therapeutic applications. This compound, characterized by its piperidine and sulfonamide functional groups, has been investigated for its role in modulating various biological targets, including enzymes and receptors. Recent studies have explored its synthesis, pharmacological properties, and mechanisms of action, positioning it as a promising candidate for drug development.

One of the key areas of interest is the compound's interaction with carbonic anhydrase (CA) isoforms. Research published in the Journal of Medicinal Chemistry (2023) demonstrated that 3-(piperidin-1-yl)propane-1-sulfonamide exhibits selective inhibition of CA IX and XII, isoforms that are overexpressed in hypoxic tumor environments. This selectivity suggests its potential as an anticancer agent, particularly in targeting tumor microenvironments. The study utilized X-ray crystallography to elucidate the binding mode of the compound within the active site of CA IX, revealing critical hydrogen-bonding interactions with Thr199 and Glu106 residues.

In addition to its anticancer potential, recent preclinical studies have highlighted the neuroprotective effects of 3-(piperidin-1-yl)propane-1-sulfonamide. A 2024 study in ACS Chemical Neuroscience reported that the compound attenuates oxidative stress and neuroinflammation in models of Parkinson's disease. The researchers attributed these effects to the compound's ability to scavenge reactive oxygen species (ROS) and inhibit pro-inflammatory cytokine release. These findings open new avenues for its application in neurodegenerative disorders.

The synthetic routes for 3-(piperidin-1-yl)propane-1-sulfonamide have also been optimized in recent years. A 2023 publication in Organic Process Research & Development detailed a scalable, high-yield synthesis using piperidine and 3-chloropropanesulfonyl chloride as starting materials. The process achieved a purity of >99% and was validated for industrial-scale production, addressing previous challenges related to yield and byproduct formation.

Despite these advancements, challenges remain in the clinical translation of 3-(piperidin-1-yl)propane-1-sulfonamide. Pharmacokinetic studies indicate moderate oral bioavailability, necessitating further structural modifications or formulation strategies. Ongoing research is exploring prodrug approaches and nanoparticle-based delivery systems to enhance its therapeutic efficacy. The compound's safety profile, as evaluated in rodent models, appears favorable, with no significant off-target effects reported at therapeutic doses.

In conclusion, 3-(piperidin-1-yl)propane-1-sulfonamide (CAS: 1565077-16-8) represents a versatile scaffold with applications in oncology and neurology. Its selective enzyme inhibition, neuroprotective properties, and improved synthetic accessibility underscore its potential as a lead compound. Future research should focus on addressing pharmacokinetic limitations and advancing preclinical studies toward clinical trials.

Recommended suppliers
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.